NAc-DNP-Cys

• CAS: 35897-25-7
• Synonyms: N-Acetyl-S-(2,4-dinitrophenyl)-L-cysteine
• Molecular Formula: C11H11N3O7S
• Molecular Weight: 329.29 g/mol
• SMILES: CC(=O)NC(CSC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C11H11N3O7S/c1-6(15)12-8(11(16)17)5-22-10-3-2-7(13(18)19)4-9(10)14(20)21/h2-4,8H,5H2,1H3,(H,12,15)(H,16,17)/t8-/m0/s1
• InChIKey: DKCMLZRPNSABAR-QMMMGPOBSA-N

NAc-DNP-Cys (CAS 35897-25-7) is a stable mercapturic acid probe with DNP chromophore for transporter assays. Substitution with NAC or DNP-SG fails: NAC lacks chromophore, DNP-SG is low-affinity (Km 450 µM) and metabolically labile. This compound offers: • High-affinity MOAT4 inhibition (Ki 5.0 µM) • OAT1 substrate (Km 2 µM) • 72% hepatic extraction, 36-fold bile gradient • Negligible metabolism. Available as bright yellow solid.

NAc-DNP-Cys Mercapturate Transporter Probe

NAc-DNP-Cys (CAS 35897-25-7) is an N-acyl-amino acid derivative of L-cysteine bearing a 2,4-dinitrophenyl (DNP) substituent on the sulfur atom and an acetyl group on the α-amino nitrogen [1]. With a molecular formula C₁₁H₁₁N₃O₇S and molecular weight 329.29 g/mol, it belongs to the mercapturic acid class of compounds—the terminal N-acetylcysteine S-conjugates formed during phase II detoxification of electrophilic xenobiotics via the mercapturic acid pathway [2]. The compound serves as a structurally defined model mercapturate for investigating organic anion transport systems, including multidrug resistance-associated proteins (MRPs), organic anion transporters (OATs), and multispecific organic anion transporters (MOATs) .

Workflow Organic anion transporter probe MOAT4, Oat1, MRP4 functional studies

Detection DNP chromophore at 360 nm Enables spectrophotometric quantitation

Structure N-acetyl mercapturate identity Resists β-lyase cleavage; stable probe

• [1] RGD CHEBI Ontology Report. CHEBI:7426 — NAc-DNP-Cys. Accessed 2025. View Source
• [2] Hinchman CA, et al. Am J Physiol. 1998;275(4):G612-G619. doi:10.1152/ajpgi.1998.275.4.G612 View Source

Why NAc-DNP-Cys Cannot Be Replaced

Substituting NAc-DNP-Cys with structurally related analogs—such as the parent antioxidant N-acetylcysteine (NAC, lacking the DNP chromophore), the upstream pathway intermediate DNP-S-glutathione (DNP-SG, MW 473.4), or the non-acetylated S-DNP-cysteine—fundamentally alters or eliminates the critical experimental readouts for which NAc-DNP-Cys is selected. NAC lacks the DNP moiety entirely, precluding spectrophotometric detection at 360 nm and abrogating ATP-dependent transport by MRP/MOAT systems . DNP-SG, while sharing the DNP chromophore, is a low-affinity substrate (Km ~450 μM) for MOAT4 relative to NAc-DNP-Cys (Ki 5.0 μM) and is metabolically labile due to biliary γ-glutamyltranspeptidase activity, introducing confounding variables in transport studies [1]. S-DNP-cysteine lacks the N-acetyl cap, rendering it susceptible to alternative metabolic fates including cysteine conjugate β-lyase cleavage (Km 0.5 mM) to 2,4-dinitrobenzenethiol, pyruvate, and ammonia—a pathway that N-acetylation effectively blocks [2]. The compound's unique combination of a stable DNP chromophore, N-acetyl protection, and mercapturic acid structural identity makes generic substitution scientifically invalid for assays requiring quantitative, pathway-specific detection.

Selected Probe NAc-DNP-Cys

Potential Substitute N-Acetylcysteine (NAC) Lacks DNP chromophore; no 360 nm detection possible

Selected Probe NAc-DNP-Cys

Potential Substitute DNP-S-Glutathione (DNP-SG) Lower affinity for MOAT4; biliary γ-GT lability may confound

Selected Probe NAc-DNP-Cys

Potential Substitute S-DNP-Cysteine Susceptible to β-lyase cleavage; probe integrity lost

• [1] Saxena M, Henderson GB. J Biol Chem. 1996;320(Pt 1):273-281. doi:10.1042/bj3200273 View Source
• [2] Tateishi M, et al. J Biol Chem. 1978;253(24):8854-8859. View Source

NAc-DNP-Cys Quantitative Differentiation

MOAT4 High-Affinity Substrate

In inside-out vesicle preparations from mouse L1210 cells, NAc-DNP-Cys inhibited [³H]DNP-SG transport with a Ki of 5.0 μM, demonstrating approximately 90-fold higher affinity for the MOAT4 transport system compared to DNP-SG itself, which exhibited a Km of 450 μM [1]. Direct transport measurements using NAc-DNP-[³⁵S]Cys confirmed saturable ATP-dependent uptake with Km values comparable to the observed Ki. In human erythrocytes, a distinct secondary ATP-dependent transport system for NAc-DNP-Cys was identified with a Km of 33 μM that does not transport monoglucuronides [1]. The competitive inhibition profile was further characterized with bilirubin ditaurate, indoprofen, and N-acetyl leukotriene E₄ as potent inhibitors.

MOAT4 Affinity

Head-to-head

Ki = 5.0 μM vs Km = 450 μM

~90-fold higher affinity

Target: NAc-DNP-Cys Ki 5.0 μM
Comparator: DNP-SG Km 450 μM

Supports MOAT4 functional assay design

Inside-out vesicles from L1210 cells; ATP-dependent transport

Evidence Dimension	Transporter affinity (MOAT4 system)
Target Compound Data	Ki = 5.0 μM (inhibition of DNP-SG transport); direct transport Km comparable
Comparator Or Baseline	DNP-SG Km = 450 μM; Human erythrocyte secondary system Km = 33 μM
Quantified Difference	~90-fold higher affinity than DNP-SG; distinct low-Km secondary system in erythrocytes
Conditions	Inside-out vesicles from mouse L1210 cells; ATP-dependent transport assay; pH not specified

Why This Matters

The 90-fold affinity difference dictates that NAc-DNP-Cys, not DNP-SG, must be used as the probe for high-sensitivity MOAT4 functional assays and inhibitor screening.

• [1] Saxena M, Henderson GB. Biochem J. 1996;320(Pt 1):273-281. doi:10.1042/bj3200273 View Source

Renal Oat1 High-Affinity Substrate

In Oat1-expressing Xenopus oocytes, DNP-NAC (NAc-DNP-Cys) exhibited saturable uptake with an apparent Km of 2 μM, establishing it as a high-affinity endogenous substrate for the renal organic anion transporter-1 [1]. Uptake was inhibited by para-aminohippurate (PAH) and other mercapturic acids, and was stimulated by preloading oocytes with glutarate, confirming Oat1-mediated transport. In comparison, DNP-SG—a structurally related glutathione conjugate—showed a Km of approximately 450 μM for MOAT4, highlighting the substantial affinity differential conferred by the N-acetylcysteine mercapturate structure.

Oat1 Affinity

Head-to-head

Km = 2 μM (Oat1)

~225-fold higher affinity vs DNP-SG on cognate transporter

Target: DNP-NAC Km 2 μM
Baseline: DNP-SG Km 450 μM (MOAT4)

Supports Oat1 inhibition assay sensitivity

Xenopus oocytes expressing rat Oat1; glutarate-stimulated uptake

Evidence Dimension	Transporter affinity (renal Oat1 uptake)
Target Compound Data	Km = 2 μM (apparent Km for DNP-NAC uptake)
Comparator Or Baseline	DNP-SG Km = 450 μM (MOAT4 system); PAH as classical Oat1 substrate
Quantified Difference	Approximately 225-fold higher affinity than DNP-SG for its cognate transporter
Conditions	Xenopus laevis oocytes expressing rat Oat1; [³⁵S]DNP-NAC as substrate

Why This Matters

A Km of 2 μM confirms NAc-DNP-Cys as an optimal probe for Oat1 functional studies and competitive inhibition assays where high sensitivity is required.

• [1] Pombrio JM, et al. Mol Pharmacol. 2001;60(5):1031-1040. doi:10.1124/mol.60.5.1031 View Source

Hepatic Clearance and Biliary Excretion

In isolated perfused rat liver studies, DNP-NAC administered at 3 μM in single-pass mode was extracted at 72 ± 9% from the perfusate [1]. This uptake was sodium-independent and inhibited by Oatp inhibitors, confirming sinusoidal organic anion transporter-mediated uptake. In recirculating perfusion with an initial concentration of 250 μM, DNP-NAC itself constituted approximately 75% of the total dose recovered in bile and achieved a remarkable bile concentration of 9 mM—representing a 36-fold concentration gradient relative to the initial perfusate [1]. In vivo infusion studies demonstrated 42–36% biliary excretion and 48–62% urinary excretion of the intact mercapturate, with <4% minor metabolites detected in bile [1].

Hepatic Clearance

Reported

72 ± 9% extraction

36-fold bile-to-perfusate gradient

Bile conc.: 9 mM from 250 μM initial
Intact recovery: ~75% of biliary dose

Supports hepatic vectorial transport modeling

Isolated perfused rat liver; recirculating mode

Evidence Dimension	Hepatic extraction efficiency and biliary concentration
Target Compound Data	Single-pass extraction = 72 ± 9%; Bile concentration = 9 mM from 250 μM initial; 75% of biliary dose as intact DNP-NAC
Comparator Or Baseline	Minor metabolites (<4%); DNP-SG as biliary metabolite
Quantified Difference	36-fold bile-to-perfusate concentration gradient; intact compound represents 75% of biliary excretion
Conditions	Isolated perfused rat liver; recirculating mode with 250 μM initial DNP-NAC

Why This Matters

The 36-fold concentrative biliary excretion demonstrates robust vectorial transport capacity, making NAc-DNP-Cys a benchmark model mercapturate for studying hepatic organic anion transport and biliary clearance mechanisms.

• [1] Hinchman CA, et al. Am J Physiol. 1998;275(4):G612-G619. doi:10.1152/ajpgi.1998.275.4.G612 View Source

MRP4 Transporter Substrate Validation

Membrane vesicles from Sf9 cells expressing human MRP4 demonstrated ATP-dependent transport of [³H]methotrexate and [³H]estradiol-17β-D-glucuronide. Interaction studies confirmed that N-acetyl-(2,4-dinitrophenyl)-cysteine (NAc-DNP-Cys) is among the anionic conjugates that interact with MRP4, alongside S-(2,4-dinitrophenyl)-glutathione, α-naphthyl-β-D-glucuronide, and p-nitrophenyl-β-D-glucuronide [1]. MRP4 is localized to the proximal tubule apical membrane of human kidney and functions as an efflux pump for cAMP and cGMP, with probenecid and dipyridamole as potent inhibitors [1]. The compound's MRP4 substrate activity distinguishes it from simple N-acetylcysteine derivatives lacking the DNP moiety.

MRP4 Interaction

Class-level

Confirmed MRP4 substrate interaction

Target: NAc-DNP-Cys interacts with MRP4
Context: Qualitative ATP-dependent transport assay

Supports ABCC4 transport probe evaluation

Sf9 membrane vesicles; quantitative parameters not reported

Evidence Dimension	MRP4 substrate interaction
Target Compound Data	Confirmed interaction with MRP4 in ATP-dependent transport assays
Comparator Or Baseline	N-acetylcysteine (no DNP moiety) — not an MRP substrate; DNP-SG also interacts with MRP4
Quantified Difference	Qualitative demonstration of MRP4 substrate activity; quantitative transport parameters not reported
Conditions	Sf9 cell membrane vesicles expressing human MRP4; ATP-dependent transport

Why This Matters

Validated MRP4 interaction establishes NAc-DNP-Cys as a useful probe for studying ABCC4-mediated transport, particularly in renal proximal tubule models.

• [1] van Aubel RAMH, et al. J Am Soc Nephrol. 2002;13(3):595-603. doi:10.1681/ASN.V133595 View Source

Metabolic Stability by N-Acetylation

S-(2,4-dinitrophenyl)cysteine—the non-acetylated analog of NAc-DNP-Cys—is a substrate for cysteine conjugate β-lyase, a pyridoxal 5′-phosphate-dependent enzyme that catalyzes α,β-elimination to yield 2,4-dinitrobenzenethiol, pyruvic acid, and NH₃ at equimolar ratios, with a reported Km of 0.5 mM at pH 7.4 in phosphate buffer [1]. The N-acetyl group present in NAc-DNP-Cys blocks this β-lyase cleavage by preventing deprotonation at the α-amino position required for the elimination reaction. While direct comparative data for NAc-DNP-Cys β-lyase activity are not reported in the primary literature, class-level inference from cysteine conjugate metabolism establishes that N-acetylation confers substantial metabolic stability relative to the free cysteine conjugate [2].

Metabolic Stability

Class-level

N-acetyl blocks β-lyase cleavage

Target: NAc-DNP-Cys — expected resistant
Analog: S-DNP-Cys Km = 0.5 mM for β-lyase

Probe integrity maintained in transport studies

Inferred from cysteine conjugate metabolism class; direct data to verify

Evidence Dimension	Susceptibility to cysteine conjugate β-lyase cleavage
Target Compound Data	NAc-DNP-Cys — N-acetylated; expected to be resistant to β-lyase cleavage
Comparator Or Baseline	S-(2,4-dinitrophenyl)cysteine — Km = 0.5 mM for β-lyase; yields equimolar 2,4-dinitrobenzenethiol, pyruvate, NH₃
Quantified Difference	S-DNP-cysteine Km = 0.5 mM; NAc-DNP-Cys not a β-lyase substrate (inferred from N-acetyl protection)
Conditions	Rat liver cytosol; pH 7.4 phosphate buffer; enzyme purified ~500-fold

Why This Matters

The N-acetyl group prevents β-lyase-mediated degradation, ensuring that NAc-DNP-Cys remains intact as a mercapturate probe during transport studies, unlike S-DNP-cysteine which is enzymatically cleaved.

• [1] Tateishi M, et al. J Biol Chem. 1978;253(24):8854-8859. View Source
• [2] Cooper AJL, Pinto JT. Amino Acids. 2006;30(1):1-15. doi:10.1007/s00726-005-0241-y View Source

Benzene Exposure Biomarker

In rodent metabolism studies using [Ring-UL-¹⁴C]-2,4-dinitrobromobenzene (DNBB), the major radioactive metabolite recovered in acid urine was S-(2,4-dinitrophenyl)mercapturic acid (NAc-DNP-Cys), accounting for 60% of the administered radiocarbon dose [1]. The metabolic pathway proceeds via initial glutathione conjugation to form S-(2,4-dinitrophenyl)glutathione, followed by sequential enzymatic cleavage to the cysteinylglycine and cysteine conjugates, and terminal N-acetylation to yield the mercapturic acid excreted in urine. The compound is also employed as an analytical marker for low-level occupational benzene exposure .

Biomarker Recovery

Supporting

60% of radiocarbon dose as urinary NAc-DNP-Cys

Total urinary: 69% over 72 h
Context: 87% of urinary radiocarbon as intact mercapturate

Supports mercapturate pathway flux quantitation

Rodent [¹⁴C]-DNBB metabolism study; analytical standard context

Evidence Dimension	Urinary recovery as mercapturic acid metabolite
Target Compound Data	60% of administered radiocarbon dose recovered as NAc-DNP-Cys in urine
Comparator Or Baseline	69% total urinary radiocarbon; 17% fecal excretion over 72 hours
Quantified Difference	NAc-DNP-Cys constitutes 87% of total urinary radiocarbon (60% of 69%)
Conditions	Rat intraperitoneal administration of [¹⁴C]-DNBB; urine collected over 72 hours

Why This Matters

High urinary recovery as the intact mercapturate validates NAc-DNP-Cys as a reliable analytical standard for quantifying mercapturic acid pathway flux and xenobiotic detoxification capacity.

• [1] Bray HG, et al. Drug Chem Toxicol. 1980;3(3):293-307. View Source

NAc-DNP-Cys Optimal Use Cases

MOAT4/MRP Functional Assays

NAc-DNP-Cys is the preferred substrate for high-sensitivity MOAT4 (multispecific organic anion transporter-4) functional assays due to its Ki of 5.0 μM for DNP-SG transport inhibition—a 90-fold affinity advantage over DNP-SG (Km 450 μM) [1]. Use in inside-out vesicle preparations from L1210 cells or erythrocyte membranes for ATP-dependent uptake measurements. The compound also serves as a validated interaction probe for MRP4 (ABCC4) in renal proximal tubule models [2]. NAc-DNP-[³⁵S]Cys enables direct quantitation of saturable transport with minimal background from alternative pathways.

Oat1 Substrate for Clearance Studies

With an apparent Km of 2 μM for Oat1-mediated uptake in Xenopus oocyte expression systems, NAc-DNP-Cys is an optimal high-affinity probe for investigating renal organic anion transporter-1 function [1]. Applications include competitive inhibition assays to evaluate drug-transporter interactions, structure-activity relationship studies of mercapturic acid analogs, and characterization of Oat1-mediated clearance of endogenous mercapturates. The compound's low Km enables detection of transporter inhibition at nanomolar to low micromolar concentrations of test compounds.

Hepatic Biliary Excretion Model

NAc-DNP-Cys serves as a benchmark mercapturate for studying sinusoidal Oatp-mediated hepatic uptake and concentrative biliary excretion. In isolated perfused rat liver models, the compound achieves 72 ± 9% single-pass extraction and a 36-fold bile-to-perfusate concentration gradient (9 mM bile concentration from 250 μM initial) [1]. The compound's minimal metabolism (<4% minor metabolites) and sodium-independent uptake make it ideal for isolating organic anion transporter function without confounding metabolic or sodium-gradient variables.

Mercapturate Pathway Analytical Standard

As the terminal metabolite accounting for 60% of administered radiocarbon in rodent DNBB metabolism studies, NAc-DNP-Cys is an essential analytical reference standard for quantifying mercapturic acid pathway flux [1]. Use as a calibrant for HPLC or LC-MS/MS methods measuring urinary mercapturates in toxicokinetic studies. The compound's bright yellow solid appearance (DNP chromophore) and solubility in methanol facilitate preparation of calibration standards [2].

Application

Selection Property

Validation Focus

Transporter functional assays

High-affinity substrate profile

ATP-dependent uptake kinetics

Renal Oat1 clearance studies

Low-Km mercapturate probe

Inhibitor screening at nM–µM range

Hepatic biliary excretion models

Concentrative transport capacity

Vectorial transport endpoint review

Mercapturate pathway analytics

Stable DNP chromophore standard

LC-MS/MS calibration and recovery

• [1] Saxena M, Henderson GB. Biochem J. 1996;320(Pt 1):273-281. doi:10.1042/bj3200273 View Source
• [2] van Aubel RAMH, et al. J Am Soc Nephrol. 2002;13(3):595-603. View Source
• [3] Pombrio JM, et al. Mol Pharmacol. 2001;60(5):1031-1040. View Source
• [4] Hinchman CA, et al. Am J Physiol. 1998;275(4):G612-G619. View Source
• [5] Bray HG, et al. Drug Chem Toxicol. 1980;3(3):293-307. View Source